6-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine

• IUPAC Name: 6-[4-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]-9-methylpurine
• InChI: InChI=1S/C17H20N8/c1-23-11-22-14-16(23)20-10-21-17(14)25-7-5-24(6-8-25)15-12-3-2-4-13(12)18-9-19-15/h9-11H,2-8H2,1H3
• InChI Key: JSMIBPLAEYWXCF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=NC=NC5=C4CCC5
• Molecular Formula: C17H20N8
• Molecular Weight: 336.4 g/mol

Description

The compound is a purine derivative, which is a type of nitrogen-containing heterocycle. Purines, including their derivatives, are important in a variety of biological processes due to their role as components of DNA and RNA, and as components of ATP, GTP, cyclic AMP and NADH.

Molecular Structure Analysis

The compound contains a purine ring, which is a fused heterocyclic ring containing pyrimidine and imidazole rings. It also contains a piperazine ring and a cyclopenta[d]pyrimidin-4-yl group.

Mechanism of Action

The exact mechanism of action of CPP-PIP is not yet fully understood. However, it is thought to act as an agonist at adenosine receptors, as well as at other purine receptors. It is also thought to act as an antagonist at certain other receptors, such as the P2X receptor.
Biochemical and Physiological Effects
CPP-PIP has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, CPP-PIP has been shown to modulate the activity of adenosine receptors, which can lead to changes in the expression of certain genes. CPP-PIP has also been shown to affect the activity of other purine receptors, such as P2X and P2Y receptors, which can lead to changes in the expression of certain proteins. CPP-PIP has also been shown to affect the activity of other cellular processes, such as calcium signaling and cell proliferation.

Advantages and Limitations for Lab Experiments

CPP-PIP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solution. It also has a high affinity for adenosine receptors, and it is relatively selective for these receptors. However, CPP-PIP has several limitations for use in laboratory experiments. It is not very soluble in aqueous solutions, and it is rapidly metabolized by the body.

Future Directions

Future research on CPP-PIP could focus on further elucidating its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could focus on optimizing the synthesis of CPP-PIP, as well as exploring its potential therapeutic applications. Finally, further research could focus on exploring the potential of CPP-PIP as a tool for studying the effects of purine nucleoside analogs on various biochemical and physiological processes.

Synthesis Methods

CPP-PIP can be synthesized by a number of different methods. The most commonly used method is the condensation of 4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl chloride and 9-methyl-9H-purine-2-carboxaldehyde in aqueous acetic acid. This reaction results in the formation of CPP-PIP, as well as a variety of other byproducts.

Scientific Research Applications

CPP-PIP has been studied extensively in laboratory experiments for its potential to affect biochemical and physiological processes. In particular, CPP-PIP has been studied for its ability to modulate the activity of adenosine receptors, which are involved in a variety of cellular processes. CPP-PIP has also been studied for its ability to affect the activity of other purine receptors, including P2X and P2Y receptors.